2-(3,5-Dimethylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3,5-dimethylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-5-10(2)7-11(6-9)13-4-3-12(16)8-14(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: RHFHSRCQMBCLSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID30681109
• Molecular Weight: 244.26 g/mol
• CAS RN: 1184286-96-1

Description

2-(3,5-Dimethylphenyl)-5-fluorobenzoic acid (95%) is an organic compound composed of two aromatic rings and a fluorine atom, and is commonly referred to as Fluorobenzoic acid. It is a colorless solid with a melting point of 78-80°C, and is soluble in ethanol, acetone, and other organic solvents. Fluorobenzoic acid is used for a variety of purposes, including as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a fluorescent dye.

Mechanism of Action

Fluorobenzoic acid has several mechanisms of action. When used as a reagent in organic synthesis, fluorobenzoic acid can act as a nucleophile, attacking electrophilic carbon atoms in organic molecules. When used as a catalyst in polymerization reactions, fluorobenzoic acid can act as an acid catalyst, promoting the formation of covalent bonds between monomers. Finally, when used as a fluorescent dye, fluorobenzoic acid can absorb light in the visible spectrum and emit light in the near-infrared spectrum.
Biochemical and Physiological Effects
Fluorobenzoic acid has been shown to have several biochemical and physiological effects. In vitro, it has been shown to inhibit the growth of various bacteria, fungi, and protozoa. In vivo, it has been shown to reduce inflammation and promote wound healing. Additionally, fluorobenzoic acid has been shown to have antioxidant, anti-cancer, and antifungal properties.

Advantages and Limitations for Lab Experiments

Fluorobenzoic acid has several advantages and limitations when used in laboratory experiments. One advantage is its low toxicity, making it safe to use in laboratory experiments. Additionally, fluorobenzoic acid is relatively inexpensive and can be easily synthesized, making it a cost-effective reagent. However, fluorobenzoic acid can be difficult to handle, as it is a volatile compound and can be easily degraded by light and heat.

Future Directions

There are several future directions for research involving fluorobenzoic acid. One potential direction is the development of new synthesis methods for fluorobenzoic acid, which would make it easier to produce and handle. Additionally, further research into the biochemical and physiological effects of fluorobenzoic acid may lead to the development of new pharmaceuticals and medical treatments. Finally, research into the use of fluorobenzoic acid as a fluorescent dye may lead to the development of new imaging techniques and medical diagnostics.

Synthesis Methods

Fluorobenzoic acid can be synthesized through several methods. One method is the reaction of 3,5-dimethylbenzoic acid with potassium fluoride and sulfuric acid. This method involves the reaction of 3,5-dimethylbenzoic acid with potassium fluoride and sulfuric acid in a suitable solvent, such as acetic acid or acetone. The reaction produces 2-(3,5-dimethylphenyl)-5-fluorobenzoic acid, which can be isolated and purified by recrystallization.

Scientific Research Applications

Fluorobenzoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a fluorescent dye. In addition, fluorobenzoic acid has been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs, antifungal drugs, and anti-inflammatory drugs.